Cas no 380494-16-6 (4-(1-naphthyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine)

• Product Name: 4-(1-naphthyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• CAS No: 380494-16-6
• MF: C₁₉H₁₅N₅
• MW: 313.355902910233
• CID: 3117342
• PubChem ID: 3476726
• Update Time: 2025-06-08

4-(1-naphthyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-naphthyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• AT-057/14617791
• AKOS017099295
• 380494-16-6
• 4-(1-naphthyl)-1,4-dihydro[1,3,5]triazino[1,2-a][1,3]benzimidazol-2-amine
• 4-(1-naphthyl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-ylamine
• 4-naphthalen-1-yl-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• STK215332
• AKOS016160890
• SR-01000033353
• 4-(Naphthalen-1-yl)-1,4-dihydrobenzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-amine
• SR-01000033353-1
• AKOS001126918
• 4-(naphthalen-1-yl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• CS-0332511
• Z55175970
• 4-(naphthalen-1-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• AKOS002528489
• RS-0272
• 13-(naphthalen-1-yl)-1,8,10,12-tetraazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,11-pentaen-11-amine
• STK291608
• 2-amino-3,4-dihydro-4-naphthyl-s-triazino[1,2-a]benzimidazol

• Inchi： 1S/C19H15N5/c20-18-22-17(14-9-5-7-12-6-1-2-8-13(12)14)24-16-11-4-3-10-15(16)21-19(24)23-18/h1-11,17H,(H3,20,21,22,23)
• InChI Key： QSKJRHOGEDXIMR-UHFFFAOYSA-N
• SMILES： N12C(=NC3C=CC=CC1=3)NC(N)=NC2C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 313.13274550Da
• Monoisotopic Mass: 313.13274550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.2Ų

Additional information on 4-(1-naphthyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine

Professional Introduction to Compound with CAS No 380494-16-6 and Product Name: 4-(1-naphthyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine

The compound identified by the CAS number 380494-16-6 and the product name 4-(1-naphthyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural framework of this compound integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in therapeutic interventions.

At the core of this compound's structure lies a fused triazine ring system combined with a benzimidazole moiety, both of which are well-documented scaffolds in medicinal chemistry. The 1,3,5-triazine core is known for its ability to engage in hydrogen bonding and metal coordination, properties that are often leveraged in the design of bioactive molecules. The incorporation of a benzimidazole unit further enhances the molecule's potential to interact with biological targets by providing additional hydrogen bond acceptor sites. The presence of a 1-naphthyl substituent at the 4-position adds another layer of complexity, influencing both the electronic and steric properties of the molecule.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies have demonstrated that the 4-(1-naphthyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine scaffold can effectively bind to various biological targets through its multiple functional groups. For instance, computational modeling has suggested that this compound may interact with enzymes involved in inflammatory pathways. This aligns with ongoing research efforts to develop novel anti-inflammatory agents that target cyclooxygenase (COX) and lipoxygenase (LOX) pathways.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial assays have shown promising activity against certain enzyme targets relevant to cancer metabolism. The triazine moiety has been observed to modulate enzyme activity by acting as a competitive inhibitor or by inducing conformational changes in the target protein. Additionally, the naphthyl group has been found to enhance solubility and bioavailability, critical factors for drug development.

The benzimidazole component of the molecule has also been implicated in its potential therapeutic effects. Benzimidazoles are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. The specific arrangement of atoms in this compound's structure may contribute to unique interactions with biological receptors or enzymes that are distinct from other benzimidazole derivatives.

One particularly intriguing aspect of this compound is its potential to exhibit dual functionality. The combination of a triazine and benzimidazole moiety allows for simultaneous interaction with multiple targets within a biological pathway. This dual-targeting strategy is increasingly recognized as an effective approach for developing more potent and selective therapeutic agents. For example, targeting both an enzyme and an associated receptor could provide a synergistic effect that enhances overall treatment efficacy.

Recent research has also explored the synthesis pathways for this compound. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving yields. Techniques such as multi-step organic synthesis combined with catalytic transformations have been employed to construct the complex heterocyclic framework efficiently. These improvements are crucial for transitioning from laboratory-scale research to larger-scale production necessary for clinical trials.

The pharmacokinetic properties of 4-(1-naphthyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine are another area of active investigation. Studies have focused on understanding how the molecule is metabolized within the body and how it distributes across different tissues. Preliminary data suggest that this compound exhibits moderate bioavailability following oral administration but undergoes rapid metabolism in vivo. Identifying key metabolic pathways is essential for optimizing dosing regimens and minimizing potential side effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in diagnostic imaging techniques due to its ability to bind selectively to certain biomarkers. This could open up new avenues for early detection and monitoring of various diseases without relying solely on invasive procedures.

In conclusion,4-(1-naphthyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine (CAS No 380494-16-6) represents a promising candidate for further development in medicinal chemistry. Its unique structural features offer multiple points of interaction with biological targets while maintaining favorable pharmacokinetic properties. As research continues into its mechanisms of action and therapeutic potential,this compound holds significant promise for addressing unmet medical needs across various disease indications.